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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B13849825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TPU-0037C is an antibiotic metabolite derived from the marine actinomycete S. platensis. It is

structurally analogous to lydicamycin and has demonstrated significant activity against Gram-

positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA)[1][2][3]. Proper

dissolution of TPU-0037C is a critical first step for a variety of in vitro and in vivo experimental

assays. This document provides a detailed guide to selecting an appropriate solvent and a

protocol for the effective dissolution of TPU-0037C.

It is important to note that while the designation "TPU" is present in the compound's name,

TPU-0037C is not a thermoplastic polyurethane. It is a complex organic molecule with the

chemical formula C46H72N4O9[1][4].

Solvent Recommendations
Based on available data, TPU-0037C is soluble in several common laboratory solvents. The

choice of solvent will depend on the specific requirements of the downstream application, such

as cell culture compatibility, volatility, and potential for solvent-induced compound degradation.

Recommended Solvents
TPU-0037C has been reported to be soluble in the following organic solvents:
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Dimethylformamide (DMF)[1][2]

Dimethyl sulfoxide (DMSO)[1][2]

Ethanol[1][2]

Methanol[1][2]

Solvent Properties
The following table summarizes key properties of the recommended solvents to aid in

selection.
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Solvent Formula
Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Key
Considerati
ons

Dimethylform

amide (DMF)
C3H7NO 73.09 153 0.944

High boiling

point, polar

aprotic

solvent. Can

be toxic and

requires

careful

handling.

Dimethyl

sulfoxide

(DMSO)

C2H6OS 78.13 189 1.100

High boiling

point, polar

aprotic

solvent.

Readily

penetrates

skin and can

carry other

substances

with it. Often

used for long-

term storage

of stock

solutions at

low

temperatures.
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Ethanol C2H5OH 46.07 78.37 0.789

Lower toxicity

and more

volatile than

DMF and

DMSO.

Suitable for

many

biological

applications.

Methanol CH3OH 32.04 64.7 0.792

The most

volatile of the

recommende

d solvents. It

is toxic and

should be

handled with

care.

Experimental Protocol: Dissolving TPU-0037C
This protocol outlines a general procedure for dissolving TPU-0037C. It is recommended to

start with a small amount of material to determine the optimal concentration for your specific

needs.

Materials
TPU-0037C (solid film)[1][2]

Recommended solvent (DMF, DMSO, Ethanol, or Methanol)

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Pipettes
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Procedure
Pre-weighing: If starting with a powdered form, accurately weigh the desired amount of TPU-
0037C in a suitable vial. If using a pre-weighed film, proceed to the next step.

Solvent Addition: Add the desired volume of the selected solvent to the vial containing TPU-
0037C. It is advisable to start with a small volume of solvent to create a concentrated stock

solution.

Dissolution:

Cap the vial securely.

Vortex the mixture for 30-60 seconds.

Visually inspect the solution to ensure all solid material has dissolved.

If necessary, sonication in a water bath for a few minutes can aid in dissolution.

Storage: Store the resulting stock solution at -20°C for short-term storage, as recommended

for the solid compound[2]. For long-term storage, -80°C is preferable, especially when

dissolved in DMSO.

Visualization of Workflow
The following diagram illustrates the decision-making process for selecting a solvent and the

subsequent steps for dissolving TPU-0037C.
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Solvent Selection

Dissolution Protocol

Start: Dissolve TPU-0037C

Consider Downstream Application
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- DMF

- DMSO
- Ethanol
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Add Selected Solvent to TPU-0037C

Vortex to Mix

Visually Inspect for Complete Dissolution

Sonication (Optional)

If not fully dissolved

Store Stock Solution at -20°C or -80°C

Fully dissolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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